(4-Amino-5-methoxy-1-methyl-1H-indol-2-yl)methanol

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: (4-amino-5-methoxy-1-methylindol-2-yl)methanol
• InChI: InChI=1S/C11H14N2O2/c1-13-7(6-14)5-8-9(13)3-4-10(15-2)11(8)12/h3-5,14H,6,12H2,1-2H3
• InChI Key: HMYMRPWLGVWRCB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C1CO)C(=C(C=C2)OC)N

Description

(4-Amino-5-methoxy-1-methyl-1H-indol-2-yl)methanol is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (5.84 mL, 5.84 mmol, 1.0 M solution in Et2O) was added to a solution of 10 (595 mg, 2.59 mmol) in THF (12 mL) under argon. The reaction was then heated at reflux for 15 min, quenched by careful addition of H2O followed by 1 M NaOH, then extracted with CH2Cl2 (3×). The combined organic layers were dried over Na2SO4 and evaporated to afford 11 (490 mg, 94%) as a brown oil which was used without further purification; 1H NMR (CDCl3): δ 6.95 (1H, d), 6.71 (1H, d), 6.34 (1H, s), 4.77 (2H, s), 3.87 (3H, s), 3.74 (3H, s).